Cas no 67516-82-9 (3-Hexanone, 2-methyl-4-methylene-)

3-Hexanone, 2-methyl-4-methylene- structure
67516-82-9 structure
Product Name:3-Hexanone, 2-methyl-4-methylene-
CAS No:67516-82-9
MF:C8H14O
MW:126.196162700653
CID:394697
PubChem ID:12422943
Update Time:2025-04-19

3-Hexanone, 2-methyl-4-methylene- Chemical and Physical Properties

Names and Identifiers

    • 3-Hexanone, 2-methyl-4-methylene-
    • 2-methyl-4-methylidenehexan-3-one
    • DTXSID90497541
    • SCHEMBL20314923
    • 67516-82-9
    • Inchi: 1S/C8H14O/c1-5-7(4)8(9)6(2)3/h6H,4-5H2,1-3H3
    • InChI Key: INTCTSVBHXUUPJ-UHFFFAOYSA-N
    • SMILES: O=C(C(=C)CC)C(C)C

Computed Properties

  • Exact Mass: 126.10452
  • Monoisotopic Mass: 126.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.